Cas no 340304-93-0 (2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-methoxyphenylamine)

• Product Name: 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-methoxyphenylamine
• CAS No: 340304-93-0
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1076817
• PubChem ID: 767156
• Update Time: 2025-04-20

2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-methoxyphenylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-methoxyphenylamine
• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-methoxyaniline
• 2-(2,5-dimethylpyrrol-1-yl)-5-methoxyaniline
• CB02831
• SR-01000314604
• CBMicro_001449
• AKOS000104833
• SMSF0010475
• Oprea1_520867
• SB63190
• 340304-93-0
• SR-01000314604-1
• Oprea1_451748
• BIM-0001328.P001
• Cambridge id 5948434

• MDL： MFCD02194462
• Inchi： 1S/C13H16N2O/c1-9-4-5-10(2)15(9)13-7-6-11(16-3)8-12(13)14/h4-8H,14H2,1-3H3
• InChI Key： XXMQNMJVMWGSDW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)N)N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.2Ų

2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-methoxyphenylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT